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Compound of Interest

Compound Name: Dihydrocarminomyecin
CAS No.: 62182-86-9
Cat. No.: B1670587
Get Quote
. J

Introduction & Scope

Dihydrocarminomycin (DHC), chemically known as 13-dihydrocarminomycin, is a critical
anthracycline metabolite and process-related impurity found in the fermentation broths of
Streptomyces peucetius and in the synthesis of semi-synthetic anthracyclines like Epirubicin
and ldarubicin. Structurally, it is the 13-dihydro derivative of Carminomycin (4-
demethyldaunorubicin).

In High-Performance Liquid Chromatography (HPLC), DHC serves as a vital Reference
Standard (RS) for:

o Impurity Profiling: Quantifying trace levels of DHC in Carminomycin or Daunorubicin APIs.
» Metabolic Studies: Monitoring the reduction of the C-13 ketone in biological matrices.

e Process Control: Evaluating the efficiency of purification steps during anthracycline
biosynthesis.
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This guide provides a validated protocol for handling, preparing, and utilizing

Dihydrocarminomycin as a reference standard, addressing its specific physicochemical

challenges such as photosensitivity and adsorption issues.

Physicochemical Profile & Handling

Dihydrocarminomycin is an anthracycline antibiotic.[1][2][3] Its stability is compromised by

light, heat, and alkaline pH.

Property Specification Implication for HPLC
CAS Number 62182-86-9 Verification of CoA.
Molecular Formula C26H29NO10 MW =515.51 g/mol .

Visual inspection required

Appearance Red-orange crystalline powder o
before weighing.
N Soluble in MeOH, DMSO; Dissolve in organic solvent
Solubility ) ] i )
slightly soluble in H20 first, then dilute.
Mobile phase pH must be
pKa ~7.6 (Phenolic), ~8.2 (Amino) acidic (< 4.0) to suppress
ionization and prevent tailing.
. . i Handle under yellow light;
Sensitivity Photosensitive; Hygroscopic

Store at -20°C desicated.

Handling Precautions

o Adsorption: Anthracyclines adhere to glass surfaces. Use silanized glass or polypropylene
containers for low-concentration standards (< 10 pg/mL).

o Safety: DHC is a cytotoxic agent. All preparation must occur in a biological safety cabinet
(Class II).

Method Development Strategy

The separation of DHC from structurally similar analogs (Carminomycin, Daunorubicin,
Doxorubicin) requires a Reverse Phase (RP) mode with careful pH control.
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Mobile Phase Chemistry

» Acidic Modifier: Use Phosphoric Acid or Formic Acid to adjust pH to 2.0-3.0. This protonates
the amino group and suppresses the ionization of phenolic groups, ensuring sharp peaks.

o Organic Modifier: Acetonitrile (ACN) is preferred over Methanol for lower backpressure and
sharper peaks, though Methanol provides different selectivity for glycosidic impurities.

Detection

o Fluorescence (Preferred): Ex: 480 nm / Em: 560 nm. High sensitivity for trace impurities.
e UV-Vis: 254 nm (universal) or 495 nm (specific to the quinone chromophore).

Detailed Experimental Protocol
Reagents and Materials

» Reference Standard: Dihydrocarminomycin (>95% purity).
e Solvents: HPLC Grade Acetonitrile, Methanol, Milli-Q Water.
o Buffer: Ammonium Formate or Phosphoric Acid (85%).

e Column: C18, 4.6 x 150 mm, 3.5 um or 5 um (e.g., Waters Symmetry or Agilent Zorbax).

Preparation of Standards

Stock Solution (1.0 mg/mL):

Accurately weigh 5.0 mg of Dihydrocarminomycin into a 5 mL amber volumetric flask.

Dissolve in 2 mL of Methanol (sonicate briefly if needed, < 30 sec).

Dilute to volume with Mobile Phase A.

Storage: Stable for 1 week at -20°C.

Working Standard (50 pg/mL):
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 Dilute 500 pL of Stock Solution to 10 mL with Mobile Phase A.

e Use immediately.

Chromatographic Conditions

Parameter Setting

Column Temp 30°C x1°C

Flow Rate 1.0 mL/min

Injection Vol 10-20 L

Mobile Phase A 0.05% Phosphoric Acid in Water (pH ~2.2)
Mobile Phase B Acetonitrile

Time (min): 0 -> 20 -> 25 -> 26 -> 35%B: 20 ->
40 -> 60 -> 20 -> 20

Gradient

Detection Fluorescence: Ex 480 nm, Em 560 nm

System Suitability Criteria (SST)

Before analyzing samples, inject the Working Standard 5 times.
e Precision: %RSD of peak area < 2.0%.
e Tailing Factor: 0.8 < T< 1.5.

o Resolution (Rs): If analyzing a mixture, Rs between Dihydrocarminomycin and
Carminomycin must be = 2.0.

o Note: Dihydrocarminomycin (more polar due to C-13 hydroxyl) typically elutes before
Carminomycin (C-13 ketone).

Visualizing the Pathway & Workflow
Anthracycline Metabolic Relationship

Understanding the structural relationship is key to identifying peaks in fermentation broth.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1670587/docs?utm_src=pdf-body#application-note-dihydrocarminomycin-as-a-reference-standard-in-hplc
https://www.benchchem.com/product/b1670587/docs?utm_src=pdf-body#application-note-dihydrocarminomycin-as-a-reference-standard-in-hplc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Critical Separation Pair

. . C-13 Ketone Reduction . . .
Carminomycin (Reductase) Dihydrocarminomycin

(4-demethyl) (13-dihydro)

Demethylation

Daunorubicin
(Parent)

C-14 Hydroxylation

Doxorubicin
(14-hydroxyl)

Click to download full resolution via product page

Caption: Metabolic relationship showing Dihydrocarminomycin as the reduced metabolite of
Carminomycin. The separation of these two is the critical system suitability test.

Reference Standard Qualification Workflow
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Receipt of DHC Standard

Identity Verification
(IR, MS, or CoA check)

Solubility Test
(Dissolve in MeOH)

'

Dilution with Mobile Phase
(Prevents precipitation)

System Suitability Test
(Resolution > 2.0)

Sample Analysis

Click to download full resolution via product page

Caption: Step-by-step workflow for qualifying and using the Dihydrocarminomycin reference
standard in routine analysis.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Increase buffer concentration;

Peak Tailing Interaction with silanols

Ensure pH < 3.0.

Use high-purity silica columns;
Peak Broadening Metal chelation Add 0.1 mM EDTA to mobile

phase.

Thermostat the column
Retention Shift Temperature fluctuation compartment (essential for

anthracyclines).

Switch to polypropylene vials
Low Recovery Adsorption to vial o pobp p.y

or silanized glass inserts.

_ Protect all solutions from light

Extra Peaks Photodegradation o

(wrap flasks in foil).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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